Cas no 959958-41-9 (Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]-)

• Product Name: Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]-
• CAS No: 959958-41-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD00080680
• CID: 5225657
• Update Time: 2025-07-09

Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]-

• MDL： MFCD00080680
• Inchi： 1S/C13H17NO2/c1-2-11-5-7-12(8-6-11)10-14-9-3-4-13(15)16/h2,5-8,14H,1,3-4,9-10H2,(H,15,16)
• InChI Key： DXZRVJFDVKEZPX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNCC1=CC=C(C=C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]-

Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]- (CAS No. 959958-41-9): A Comprehensive Overview

Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]-, identified by its CAS number 959958-41-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways. The unique combination of functional groups, including the amine and ethenylphenyl moieties, makes this compound a versatile building block for further chemical modifications and biological investigations.

The structural composition of Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]- involves a butanoic acid backbone substituted with a tetraethylammonium-like moiety attached to a phenyl ring bearing an ethenyl group. This configuration imparts distinct chemical properties that are exploitable in various synthetic applications. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, making it a candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many pharmacologically active compounds.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule drugs targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound 959958-41-9 has been explored as a potential scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, its amine group can be functionalized to interact with receptors or enzymes, while the phenyl ring can be modified to optimize pharmacokinetic properties. Such modifications are crucial for improving drug efficacy and minimizing side effects.

One of the most compelling aspects of Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]- is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors of kinases and other enzymes involved in disease pathways. For example, derivatives of this compound have been investigated for their ability to modulate tyrosine kinase activity, which is aberrantly activated in many cancers. The ethenylphenyl group provides a handle for further functionalization via palladium-catalyzed reactions, allowing for the introduction of diverse substituents that can fine-tune biological activity.

The synthesis of CAS No. 959958-41-9 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Starting from commercially available precursors such as 4-vinylaniline and butanoic acid derivatives, the compound can be constructed through sequential reactions including condensation, reduction, and coupling steps. Advanced techniques such as flow chemistry have been employed to improve yield and scalability, ensuring that sufficient quantities of the compound are available for both research and potential industrial applications.

The biological activity of derivatives of 959958-41-9 has been studied extensively in vitro and in vivo. Preclinical data suggest that certain analogs exhibit promising pharmacological profiles, including anti-inflammatory and antiproliferative effects. These findings have spurred interest in exploring additional derivatives to expand the therapeutic potential of this scaffold. The ability to modify both the butanoic acid moiety and the phenyl ring allows for a vast array of structural variations, each with unique properties that can be optimized through rational drug design approaches.

The role of computational chemistry in the study of Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]- cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity for various biological targets. These predictions guide experimental efforts by identifying promising leads and optimizing molecular structures before costly synthesis rounds are initiated. Additionally, computational methods have been used to assess metabolic stability and pharmacokinetic properties, providing critical insights into drug-like characteristics early in the discovery process.

In conclusion, CAS No. 959958-41-9, or more formally known as Butanoic acid, 4-[[(4-ethenylphenyl)methyl]amino]-, represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry innovation.